![molecular formula C11H18N4O B2532268 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine CAS No. 1894614-66-4](/img/structure/B2532268.png)
5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine
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Overview
Description
5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine, also known as AMPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine involves its binding to the 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine receptor, which is a type of ionotropic glutamate receptor. This binding leads to the activation of the receptor and the subsequent influx of ions such as calcium and sodium into the cell. This influx of ions leads to the depolarization of the cell membrane and the generation of an action potential, which is responsible for the transmission of signals between neurons.
Biochemical and Physiological Effects
5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine has been shown to have a range of biochemical and physiological effects, including the regulation of synaptic plasticity, the modulation of neuronal excitability, and the induction of apoptosis in cancer cells. In addition, 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine in lab experiments is its high potency and selectivity for the 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine receptor. This allows for the precise manipulation of neuronal activity and the investigation of the role of the 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine receptor in various physiological processes. However, one limitation of using 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine, including the development of new drugs based on the 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine scaffold, the investigation of the role of 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine in various diseases, and the exploration of the potential therapeutic applications of 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine in cancer, inflammation, and other conditions. In addition, further research is needed to elucidate the mechanisms underlying the biochemical and physiological effects of 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine and to optimize its use in lab experiments.
Synthesis Methods
The synthesis of 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine involves the reaction of 1-methyl-1H-pyrazol-3-amine with azepan-1-carbonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine.
Scientific Research Applications
5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. In medicinal chemistry, 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In neuroscience, 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine has been studied for its role in the regulation of neuronal activity and synaptic plasticity. In drug discovery, 5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine has been used as a scaffold for the development of new drugs with improved pharmacological properties.
properties
IUPAC Name |
(5-amino-2-methylpyrazol-3-yl)-(azepan-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4O/c1-14-9(8-10(12)13-14)11(16)15-6-4-2-3-5-7-15/h8H,2-7H2,1H3,(H2,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZKYHDPGMVIZEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)N)C(=O)N2CCCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-3-amine |
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